5-Chloro-3-methylimidazole-4-carbonitrile

• IUPAC Name: 5-chloro-3-methylimidazole-4-carbonitrile
• InChI: InChI=1S/C5H4ClN3/c1-9-3-8-5(6)4(9)2-7/h3H,1H3
• InChI Key: SOTBVAXIUDNHGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1C#N)Cl
• Molecular Formula: C5H4ClN3
• Molecular Weight: 141.56 g/mol
• CAS RN: 54711-54-5

Description

“5-Chloro-3-methylimidazole-4-carbonitrile” is a chemical compound with the molecular formula C5H4ClN3. It is a derivative of imidazole, a five-membered heterocyclic compound with two nitrogen atoms.

Synthesis Analysis

The synthesis of imidazole derivatives has been extensively studied. A common method involves starting from 1,2-diketones and urotropine in the presence of ammonium acetate. Another approach involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered ring with three carbon atoms, two nitrogen atoms, and a chlorine atom. The molecular weight is 141.56.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Fused Pyrimidines : 4-Chloro-2-methylthio-6-phenylpyrimidine-5-carbonitrile, a closely related compound, is used in the synthesis of various fused pyrimidines, demonstrating its utility in creating complex heterocyclic structures (El-Reedy, Hussain, Ali, & Abdel-motty, 1989).

• Formation of Imidazole Derivatives : Studies on the reactivity of 4-Chloroimidazo[4,5-d]-1,2,3-triazine, a compound related to 5-Chloro-3-methylimidazole-4-carbonitrile, have contributed to the understanding of nucleophilic reactions and ring transformations in imidazole derivatives, expanding the knowledge in heterocyclic chemistry (Mokrushin et al., 1976).

• Cyano-cyano and Chloro-cyano Interactions : Research on 1-aryl-2-methyl-4-nitro-5-cyanoimidazoles, including chloro-cyano variants, has highlighted the role of weak intermolecular interactions in determining crystal packing, which is vital for the understanding of molecular structure and properties (Kubicki, 2004).

Applications in Material Sciences

• Corrosion Inhibition : Studies have shown that derivatives of 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, which shares a similar core structure with this compound, can act as corrosion inhibitors for steel surfaces, indicating potential applications in material protection and engineering (Abdel Hameed et al., 2020).

• Fluorescent Properties in Dyes and Pigments : Imidazole derivatives, such as 2-Amino-3-methyl-1-oxo-1H,4H-pyrido[1,2-a]benzimidazole-4-carbonitrile, have been utilized in the synthesis of fluorescent compounds, indicating their potential use in the development of new dyes and pigments with specific optical properties (Rangnekar, Pordel, Behmadi, & Razavi, 2013).

Biomedical Research

• Synthesis of Antitumor and Antimicrobial Compounds : Derivatives of 4-chloro-pyrimidine-5-carbonitrile have shown promise in antitumor and antimicrobial activities, indicating the potential of this compound derivatives in pharmaceutical research (Taher & Helwa, 2012).

• Prebiotic Synthesis and Evolutionary Studies : Research on 4-aminoimidazole-5-carbonitrile derivatives, which are structurally similar, has contributed to understanding the prebiotic synthesis pathways and the formation of purines, an essential component in the origin of life studies (Sanchez, Ferris, & Orgel, 1968).

Mechanism of Action

Target of Action

5-Chloro-3-methylimidazole-4-carbonitrile (CMIC) is a heterocyclic organic compound

Mode of Action

For instance, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .